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  4. (1R,2S,5S,9R,12S,13R)-6-Hydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one
(1R,2S,5S,9R,12S,13R)-6-Hydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one (1R,2S,5S,9R,12S,13R)-6-Hydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one
Brand Name: Vulcanchem
CAS No.: 10385-97-4
VCID: VC0224619
InChI: InChI=1S/C21H30O4/c1-19-8-6-14(23)10-13(19)2-3-15-16(19)7-9-20-12-25-21(24,11-22)18(20)5-4-17(15)20/h10,15-18,22,24H,2-9,11-12H2,1H3/t15-,16+,17+,18+,19+,20-,21?/m1/s1
SMILES: CC12CCC(=O)C=C1CCC3C2CCC45C3CCC4C(OC5)(CO)O
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol

(1R,2S,5S,9R,12S,13R)-6-Hydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one

CAS No.: 10385-97-4

Main Products

VCID: VC0224619

Molecular Formula: C21H30O4

Molecular Weight: 346.5 g/mol

(1R,2S,5S,9R,12S,13R)-6-Hydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one - 10385-97-4

CAS No. 10385-97-4
Product Name (1R,2S,5S,9R,12S,13R)-6-Hydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one
Molecular Formula C21H30O4
Molecular Weight 346.5 g/mol
IUPAC Name (1R,2S,5S,9R,12S,13R)-6-hydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one
Standard InChI InChI=1S/C21H30O4/c1-19-8-6-14(23)10-13(19)2-3-15-16(19)7-9-20-12-25-21(24,11-22)18(20)5-4-17(15)20/h10,15-18,22,24H,2-9,11-12H2,1H3/t15-,16+,17+,18+,19+,20-,21?/m1/s1
Standard InChIKey GPYDBMQOMJCWRO-IHMLDWSPSA-N
Isomeric SMILES C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2CC[C@@]45[C@H]3CC[C@@H]4C(OC5)(CO)O
SMILES CC12CCC(=O)C=C1CCC3C2CCC45C3CCC4C(OC5)(CO)O
Canonical SMILES CC12CCC(=O)C=C1CCC3C2CCC45C3CCC4C(OC5)(CO)O
Synonyms 18,20-cyclo-20,21-dihydroxy-4-pregnen-3-one
PubChem Compound 11727707
Last Modified Nov 11 2021
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